Cas no 884494-74-0 (2-Chloro-5-fluoroisonicotinic acid)

• Product Name: 2-Chloro-5-fluoroisonicotinic acid
• CAS No: 884494-74-0
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD04972381
• CID: 720191
• PubChem ID: 44558105
• Update Time: 2025-05-21

2-Chloro-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoroisonicotinic acid
• 2-chloro-5-fluoropyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2-chloro-5-fluoro-
• 4-Fluoro-2-methylbenzenethiol
• 2-Chloro-5- fluoroisonicotinic acid
• 2-chloro-5-fluoro-4-pyridinecarboxylic acid
• PubChem2565
• KSC447Q0P
• MEDPACAROROBNJ-UHFFFAOYSA-N
• FCH849661
• AM62426
• AB20948
• PC305019
• SY003432
• ST2416734
• AX8037056
• AB0027252
• 2-chloro-5-fluor
• 2-Chloro-5-fluoro-4-pyridinecarboxylic acid (ACI)
• EN300-298715
• DB-006805
• DTXSID10659346
• CS-D0438
• 884494-74-0
• CS-4413
• 2-CHLORO-5-FLUOROISONICOTINICACID
• J-508828
• MFCD04972381
• AKOS006295702
• 2-chloro-5-fluoro-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid,2-chloro-5-fluoro-
• SCHEMBL16702319
• Z1198165225

• MDL： MFCD04972381
• Inchi： 1S/C6H3ClFNO2/c7-5-1-3(6(10)11)4(8)2-9-5/h1-2H,(H,10,11)
• InChI Key： MEDPACAROROBNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CN=C(Cl)C=1)O

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.576
• Melting Point: No data available
• Boiling Point: 383.6℃ at 760 mmHg
• Flash Point: 185.8℃
• Refractive Index: 1.563
• PSA: 50.19000
• LogP: 1.57230

2-Chloro-5-fluoroisonicotinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Chloro-5-fluoroisonicotinic acid

2-Chloro-5-fluoroisonicotinic Acid: An Overview of Its Properties and Applications

2-Chloro-5-fluoroisonicotinic acid (CAS No. 884494-74-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Chloro-5-fluoroisonicotinic acid.

Chemical Structure and Properties

2-Chloro-5-fluoroisonicotinic acid is a substituted pyridine carboxylic acid with the molecular formula C₆H₃ClFNO₂. The presence of a chlorine atom at the 2-position and a fluorine atom at the 5-position imparts unique electronic and steric properties to the molecule. These substituents influence the compound's reactivity and biological activity, making it an attractive candidate for various chemical and pharmaceutical applications.

The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in solution-based reactions and formulations. The pKa value of 2-Chloro-5-fluoroisonicotinic acid is approximately 3.7, indicating that it exists predominantly as a carboxylate anion at physiological pH.

Synthesis Methods

The synthesis of 2-Chloro-5-fluoroisonicotinic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the halogenation of 5-fluoronicotinic acid followed by chlorination. This approach typically utilizes reagents such as chlorine gas or N-chlorosuccinimide (NCS) to introduce the chlorine substituent.

An alternative synthetic route involves the fluorination of 2-chloronicotinic acid. This method often employs fluorinating agents like diethylaminosulfur trifluoride (DAST) or Selectfluor to introduce the fluorine substituent. Both methods require careful control of reaction conditions to ensure high yields and purity of the final product.

Biological Activity and Applications

2-Chloro-5-fluoroisonicotinic acid has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its anti-inflammatory properties, making it a promising lead compound for the treatment of inflammatory diseases.

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-fluoroisonicotinic acid exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be developed into novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 2-Chloro-5-fluoroisonicotinic acid has also shown promise as a scaffold for developing antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound exhibit significant antiviral activity against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new chemical entity. While preliminary studies suggest that 2-Chloro-5-fluoroisonicotinic acid is well-tolerated at therapeutic doses, further research is needed to fully understand its safety profile. Preclinical toxicology studies are currently underway to evaluate potential adverse effects and determine safe dosing regimens for human use.

The future direction for research on 2-Chloro-5-fluoroisonicotinic acid includes optimizing its chemical structure to enhance its biological activity while minimizing toxicity. Computational methods such as molecular docking and virtual screening are being employed to identify promising derivatives with improved pharmacological properties.

In conclusion, 2-Chloro-5-fluoroisonicotinic acid (CAS No. 884494-74-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it an attractive candidate for the development of novel therapeutic agents. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its potential for clinical use.